Cas no 1340575-55-4 (N-[(pyridin-4-yl)methyl]oxetan-3-amine)

• Product Name: N-[(pyridin-4-yl)methyl]oxetan-3-amine
• CAS No: 1340575-55-4
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD18849260
• CID: 4589832
• PubChem ID: 63622532
• Update Time: 2025-10-18

N-[(pyridin-4-yl)methyl]oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-4-ylmethyl)oxetan-3-amine
• N-[(pyridin-4-yl)methyl]oxetan-3-amine

• MDL： MFCD18849260
• Inchi： 1S/C9H12N2O/c1-3-10-4-2-8(1)5-11-9-6-12-7-9/h1-4,9,11H,5-7H2
• InChI Key： RUZQGBVJIKPTDV-UHFFFAOYSA-N
• SMILES： O1CC(C1)NCC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 131
• XLogP3: -0.1
• Topological Polar Surface Area: 34.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 298.9±35.0 °C at 760 mmHg
• Flash Point: 134.6±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-[(pyridin-4-yl)methyl]oxetan-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-[(pyridin-4-yl)methyl]oxetan-3-amine

Recent Advances in the Study of 1340575-55-4 and N-[(pyridin-4-yl)methyl]oxetan-3-amine: A Comprehensive Research Brief

The chemical compound 1340575-55-4 and its derivative, N-[(pyridin-4-yl)methyl]oxetan-3-amine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, particularly in the development of novel therapeutics targeting various diseases. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of N-[(pyridin-4-yl)methyl]oxetan-3-amine, which make it a promising scaffold for drug design. The oxetane ring, in particular, has been shown to enhance the metabolic stability and bioavailability of the compound, while the pyridine moiety contributes to its binding affinity with target proteins. Researchers have successfully synthesized this compound using innovative methodologies, including catalytic asymmetric synthesis, which has improved both yield and enantiomeric purity.

In vitro and in vivo studies have demonstrated that N-[(pyridin-4-yl)methyl]oxetan-3-amine exhibits potent inhibitory activity against several key enzymes involved in disease pathways. For instance, it has shown promising results as an inhibitor of protein kinases, which are often implicated in cancer and inflammatory diseases. Additionally, its ability to modulate specific receptor interactions suggests potential applications in neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 1340575-55-4 and its derivatives have revealed favorable drug-like characteristics. These include good oral bioavailability, low toxicity, and a favorable half-life, making them suitable candidates for further preclinical and clinical development. Computational modeling and structure-activity relationship (SAR) studies have also provided valuable insights into optimizing these compounds for enhanced efficacy and reduced side effects.

Despite these promising findings, challenges remain in the development of these compounds as therapeutics. Issues such as scalability of synthesis, potential off-target effects, and the need for more comprehensive toxicity studies must be addressed. However, the ongoing research and collaborative efforts between academic institutions and pharmaceutical companies are expected to overcome these hurdles, paving the way for the eventual clinical translation of these compounds.

In conclusion, the study of 1340575-55-4 and N-[(pyridin-4-yl)methyl]oxetan-3-amine represents a vibrant area of research with significant potential for advancing drug discovery. The continued exploration of their biological activities, coupled with advancements in synthetic chemistry and computational modeling, holds promise for the development of new and effective treatments for a range of diseases. This research brief underscores the importance of these compounds in the evolving landscape of chemical biology and pharmaceutical sciences.